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Compound of Interest

Compound Name: A-803467

Cat. No.: B1664264

For laboratory professionals engaged in research and development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe working environment and
regulatory compliance. This document provides essential logistical and safety information for
the sodium channel blocker A-803467, focusing on its proper disposal.

A-803467 is a potent and selective NaV1.8 channel blocker used in neuroscience research.[1]
As with any chemical substance, it is critical to follow established safety protocols for its
disposal. While specific institutional guidelines should always be consulted, the following
procedures are based on the known properties of A-803467 and general best practices for
laboratory chemical waste management.

Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of A-803467 is the
first step in ensuring its safe handling and disposal. The following table summarizes key
guantitative data for this compound.
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Property Value Source(s)
Molecular Formula C19H16CINOa [2][3]
Molecular Weight 357.79 g/mol [4]
CAS Number 944261-79-4 [21[31[4]
Appearance Solid [1]
Storage Temperature -20°C or +4°C [2]14]
Solubility

in DMSO > 13.95 mg/mL to 100 mM [1112]14]

in Ethanol > 2.29 mg/mL to 25 mM [1112][4]

in Water Insoluble [2]

Experimental Protocols: Proper Disposal Procedure

The proper disposal of A-803467, a chlorinated organic compound, requires that it be treated
as hazardous chemical waste. Under no circumstances should it be disposed of down the drain
or in regular trash.

Step 1: Personal Protective Equipment (PPE) Before handling A-803467, ensure you are
wearing appropriate PPE, including:

o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)
e Alab coat

Step 2: Waste Collection All waste containing A-803467, including stock solutions, diluted
solutions, and contaminated consumables (e.g., pipette tips, tubes, gloves), must be collected
in a designated hazardous waste container.

e Solid Waste: Collect pure A-803467 and any contaminated solid materials in a clearly
labeled, sealable container.
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e Liquid Waste: Collect solutions of A-803467 in a compatible, leak-proof, and clearly labeled
waste container. Given its solubility, common liquid waste streams will likely contain Dimethyl
Sulfoxide (DMSO) or Ethanol. Ensure the waste container is compatible with these organic
solvents.

Step 3: Labeling The hazardous waste container must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: 5-(4-chlorophenyl)-N-(3,5-dimethoxyphenyl)furan-2-carboxamide

The CAS number: 944261-79-4

The primary hazards associated with the compound (refer to the Safety Data Sheet - SDS).

The accumulation start date.

Step 4: Storage Store the sealed hazardous waste container in a designated, well-ventilated,
and secure area, away from incompatible materials, until it is collected by your institution's
Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.

Step 5: Waste Pickup Follow your institution's specific procedures for requesting a hazardous
waste pickup. Do not allow the waste to accumulate for an extended period.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of A-803467.
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A-803467 Disposal Workflow
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Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of A-803467
waste.

Disclaimer: This information is intended as a guide and is based on general principles of
laboratory safety. It is not a substitute for the official Safety Data Sheet (SDS) provided by the
manufacturer or the specific waste disposal protocols established by your institution. Always
consult your institution's Environmental Health and Safety (EHS) department for complete and
specific guidance. Several chemical suppliers, including Cayman Chemical, MP Biomedicals,
and Tocris Bioscience, indicate that an SDS for A-803467 is available.[2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. apexbt.com [apexbt.com]

e 2. caymanchem.com [caymanchem.com]

¢ 3. mpbio.com [mpbio.com]

e 4. A803467 | Voltage-gated Sodium (NaV) Channels | Tocris Bioscience [tocris.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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